Cas no 1503758-50-6 (4-(2-Pyridyl)-2-imidazolidinone)
4-(2-Pyridyl)-2-imidazolidinone Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Pyridyl)-2-imidazolidinone
- 4-(Pyridin-2-yl)imidazolidin-2-one
-
- MDL: MFCD26599134
- Inchi: 1S/C8H9N3O/c12-8-10-5-7(11-8)6-3-1-2-4-9-6/h1-4,7H,5H2,(H2,10,11,12)
- InChI Key: VZRYDWZSEUDDGR-UHFFFAOYSA-N
- SMILES: C1(=O)NCC(C2=NC=CC=C2)N1
4-(2-Pyridyl)-2-imidazolidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A286629-1g |
4-(Pyridin-2-yl)imidazolidin-2-one |
1503758-50-6 | 95+% | 1g |
$855.0 | 2024-04-15 | |
| Alichem | A029197000-1g |
4-(Pyridin-2-yl)imidazolidin-2-one |
1503758-50-6 | 95% | 1g |
981.00 USD | 2021-06-01 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY039518-1g |
4-(2-Pyridyl)-2-imidazolidinone |
1503758-50-6 | ≥95% | 1g |
¥7935.48 | 2025-04-18 | |
| Chemenu | CM506005-1g |
4-(Pyridin-2-yl)imidazolidin-2-one |
1503758-50-6 | 95% | 1g |
$848 | 2023-03-07 | |
| eNovation Chemicals LLC | D626001-1g |
4-(2-Pyridyl)-2-imidazolidinone |
1503758-50-6 | 97% | 1g |
$1466 | 2024-05-23 | |
| eNovation Chemicals LLC | D914439-1g |
4-(2-Pyridyl)-2-imidazolidinone |
1503758-50-6 | 95% | 1g |
$990 | 2024-07-20 | |
| eNovation Chemicals LLC | D626001-1g |
4-(2-Pyridyl)-2-imidazolidinone |
1503758-50-6 | 97% | 1g |
$1466 | 2025-02-20 | |
| eNovation Chemicals LLC | D626001-1g |
4-(2-Pyridyl)-2-imidazolidinone |
1503758-50-6 | 97% | 1g |
$1466 | 2025-02-21 | |
| eNovation Chemicals LLC | D914439-1g |
4-(2-Pyridyl)-2-imidazolidinone |
1503758-50-6 | 95% | 1g |
$990 | 2025-02-26 |
4-(2-Pyridyl)-2-imidazolidinone Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 4-(2-Pyridyl)-2-imidazolidinone
Introduction to 4-(2-Pyridyl)-2-imidazolidinone (CAS No. 1503758-50-6)
4-(2-Pyridyl)-2-imidazolidinone, identified by the Chemical Abstracts Service Number (CAS No.) 1503758-50-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazolidinone class, characterized by a six-membered ring containing two nitrogen atoms and a single oxygen atom. The presence of a pyridine moiety at the 2-position enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.
The structural features of 4-(2-pyridyl)-2-imidazolidinone contribute to its unique chemical and biological properties. The pyridine ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly useful in designing molecules that interact with biological targets such as enzymes and receptors. The imidazolidinone core provides a rigid framework, which can be further functionalized to tailor specific pharmacological activities.
In recent years, there has been a growing interest in exploring the therapeutic applications of imidazolidinone derivatives. These compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapies. The pyridyl substituent in 4-(2-pyridyl)-2-imidazolidinone enhances its ability to interact with biological systems, making it an attractive candidate for further investigation.
One of the most compelling aspects of 4-(2-pyridyl)-2-imidazolidinone is its potential as a lead compound for drug development. Researchers have leveraged its structural framework to design analogs with enhanced bioactivity and selectivity. For instance, modifications at the 5-position of the imidazolidinone ring have been explored to improve binding affinity to target proteins. These efforts have led to the discovery of novel compounds with promising pharmacological profiles.
The synthesis of 4-(2-pyridyl)-2-imidazolidinone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-haloketones, followed by cyclization under controlled conditions. The introduction of the pyridine moiety typically involves nucleophilic substitution or cross-coupling reactions, which are well-established in modern synthetic chemistry.
Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 4-(2-pyridyl)-2-imidazolidinone. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental work by predicting binding affinities, metabolic stability, and other key pharmacokinetic parameters.
The pharmacological activity of 4-(2-pyridyl)-2-imidazolidinone has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown antimicrobial activity against various bacterial strains, making it a potential candidate for developing novel antibiotics.
Another area of interest is the anticancer potential of 4-(2-pyridyl)-2-imidazolidinone derivatives. Studies have demonstrated that certain analogs can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting survival signaling pathways. These findings highlight the compound's potential as an anticancer agent and warrant further exploration.
The development of novel drug candidates requires rigorous evaluation of their safety profiles before moving into clinical trials. Toxicological studies on 4-(2-pyridyl)-2-imidazolidinone have been conducted to assess its acute and chronic toxicity. Preliminary results indicate that the compound is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.
The future directions for research on 4-(2-pyridyl)-2-imidazolidinone include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Additionally, efforts are underway to optimize its pharmacokinetic properties through structure-activity relationship (SAR) studies. By refining its chemical structure, researchers aim to develop more potent and selective derivatives with improved therapeutic efficacy.
In conclusion, 4-(2-pyridyl)-2-imidazolidinone (CAS No. 1503758-50-6) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in future medical advancements.
1503758-50-6 (4-(2-Pyridyl)-2-imidazolidinone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)